N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C13H13N3O3S/c1-8-2-4-9(5-3-8)20-7-11(17)15-10-6-14-13(19)16-12(10)18/h2-6H,7H2,1H3,(H,15,17)(H2,14,16,18,19)
• InChI Key: CYPHXTNSYRAESL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CNC(=O)NC2=O
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-methylphenyl)thio]acetamide, also known as DTTA, is a chemical compound that has gained significant attention in the field of scientific research. DTTA is a thioacetamide derivative that has been synthesized and studied for its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-methylphenyl)thio]acetamide has been extensively studied for its potential applications in various fields. In medicine, this compound has been investigated for its anticancer properties. Studies have shown that this compound can induce apoptosis in cancer cells by activating the mitochondrial pathway. This compound has also been studied for its potential use as a diagnostic tool for cancer detection. In agriculture, this compound has been investigated for its potential use as a herbicide. Studies have shown that this compound can inhibit the growth of weeds by inhibiting the activity of key enzymes involved in plant growth. In material science, this compound has been studied for its potential use as a precursor for the synthesis of metal sulfide nanoparticles.

Mechanism of Action

The mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-methylphenyl)thio]acetamide depends on its application. In medicine, this compound induces apoptosis in cancer cells by activating the mitochondrial pathway. This compound binds to the adenine nucleotide translocator (ANT) on the mitochondrial membrane, which leads to the release of cytochrome c and the activation of caspases. In agriculture, this compound inhibits the activity of key enzymes involved in plant growth, which leads to the inhibition of weed growth. In material science, this compound acts as a precursor for the synthesis of metal sulfide nanoparticles.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In medicine, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth. In agriculture, this compound has been shown to inhibit the growth of weeds. In material science, this compound has been shown to act as a precursor for the synthesis of metal sulfide nanoparticles.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-methylphenyl)thio]acetamide in lab experiments include its high yield synthesis, its potential applications in various fields, and its ability to induce apoptosis in cancer cells. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-methylphenyl)thio]acetamide. In medicine, further studies are needed to determine the safety and efficacy of this compound as a potential anticancer drug. In agriculture, further studies are needed to determine the potential use of this compound as a herbicide. In material science, further studies are needed to optimize the synthesis of metal sulfide nanoparticles using this compound as a precursor.

Synthesis Methods

The synthesis of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-[(4-methylphenyl)thio]acetamide involves the reaction between 2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid and 4-methylphenylthiourea in the presence of acetic anhydride. The reaction proceeds at room temperature and the product is obtained in high yield. The purity of this compound can be increased by recrystallization from ethanol.